Cas no 78393-48-3 (N-((2R,3R,4R,5R)-3,4,5,6-Tetrahydroxy-1-oxohexan-2-yl)acetamide)

• Product Name: N-((2R,3R,4R,5R)-3,4,5,6-Tetrahydroxy-1-oxohexan-2-yl)acetamide
• CAS No: 78393-48-3
• MF: C₈H₁₅NO₆
• MW: 221.207803010941
• CID: 566514
• Update Time: 2023-08-02

N-((2R,3R,4R,5R)-3,4,5,6-Tetrahydroxy-1-oxohexan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• D-Galactose,2-(acetylamino)-2-deoxy-, homopolymer (9CI)
• D-Galactose, 2-(acetylamino)-2-deoxy-, homopolymer
• poly-N-acetylgalactosamine
• N-((2R,3R,4R,5R)-3,4,5,6-Tetrahydroxy-1-oxohexan-2-yl)acetamide
• d-n-acetylgalactosamine
• Galactose, 2-(acetylamino)-2-deoxy-
• N-acetyl-DCgalactosamine
• 833755V695
• rel-N-Acetyl-D-galactosamine
• AK111489
• PubChem23176
• Galactosamine, N-acetyl-
• OR7700T
• BIM1065
• SBB067145
• D-Galactose,2-(acetylamino)-2-deoxy-
• TR

• Inchi： 1S/C8H15NO6/c1-4(12)9-5(2-10)7(14)8(15)6(13)3-11/h2,5-8,11,13-15H,3H2,1H3,(H,9,12)/t5-,6+,7+,8-/m0/s1
• InChI Key： MBLBDJOUHNCFQT-OSMVPFSASA-N
• SMILES： O[C@H]([C@H](C=O)NC(C)=O)[C@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 221.089937
• Monoisotopic Mass: 221.089937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127